molecular formula C9H13N3O2 B1628942 tert-Butyl pyrazin-2-ylcarbamate CAS No. 264600-78-4

tert-Butyl pyrazin-2-ylcarbamate

Cat. No. B1628942
CAS RN: 264600-78-4
M. Wt: 195.22 g/mol
InChI Key: NAYPUKQOQAIRMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Tert-Butyl pyrazin-2-ylcarbamate is a useful research compound. Its molecular formula is C9H13N3O2 and its molecular weight is 195.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

264600-78-4

Molecular Formula

C9H13N3O2

Molecular Weight

195.22 g/mol

IUPAC Name

tert-butyl N-pyrazin-2-ylcarbamate

InChI

InChI=1S/C9H13N3O2/c1-9(2,3)14-8(13)12-7-6-10-4-5-11-7/h4-6H,1-3H3,(H,11,12,13)

InChI Key

NAYPUKQOQAIRMP-UHFFFAOYSA-N

SMILES

CC(C)(C)OC(=O)NC1=NC=CN=C1

Canonical SMILES

CC(C)(C)OC(=O)NC1=NC=CN=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

Di-(t-butoxycarbonyl)aminopyrazine (2.1 g, 7.1 mM) in methanol (50 ml) under nitrogen, was treated with aqueous sodium hydroxide (2.5 M, 2.84 ml, 7.1 mM), and stirred at ambient temperature for 2 hours. The mixture was neutralised by the addition of water (25 ml) and solid carbon dioxide, then methanol evaporated. The residual aqueous solution was extracted with dichloromethane (2×20 ml), the extracts washed with brine (20 ml) and evaporated. The resulting solid was triturated with isohexane (50 ml) to give the title product as a white solid (1.03 g).
Name
Di-(t-butoxycarbonyl)aminopyrazine
Quantity
2.1 g
Type
reactant
Reaction Step One
Quantity
2.84 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
25 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.